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Compound of Interest

Compound Name: Dimethrin

Cat. No.: B1670666

Technical Grade Dimethrin: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethrin is a synthetic pyrethroid insecticide, a class of compounds that mimic the
insecticidal properties of naturally occurring pyrethrins. Technical grade dimethrin, the active
ingredient used in formulations, is primarily composed of the dimethrin isomers along with
minor impurities from the manufacturing process. This guide provides an in-depth overview of
the physical and chemical properties of technical grade dimethrin, intended to serve as a
valuable resource for researchers, scientists, and professionals in drug development and
pesticide research.

Chemical Identity
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Identifier Value
(2,4-dimethylphenyl)methyl 2,2-dimethyl-3-(2-
IUPAC Name methylprop-1-enyl)cyclopropane-1-
carboxylate[1][2]
CAS Number 70-38-2[1][2][3]
Molecular Formula C19H2602
Molecular Weight 286.41 g/mol

Stereochemistry

Technical grade dimethrin is a racemic mixture

of isomers.

Physical Properties of Technical Grade Dimethrin

The physical characteristics of technical grade dimethrin are crucial for its formulation,

application, and environmental fate.
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Property Value Source
Physical State Amber colored liquid

Density 0.986 g/cm? at 20 °C

Boiling Point 175 °C at 3.8 mmHg

Vapor Pressure 1.72 x 10=> mmHg

Not available. As an amber
_ _ liquid at room temperature, the
Melting Point . o .
melting point is below ambient

temperatures.

Low aqueous solubility.
o Specific quantitative data is not
Solubility in Water ) ) ] ]
readily available in public

literature.

Soluble in petroleum
hydrocarbons, aromatic
petroleum derivatives,

o ) alcohols, and methylene

Solubility in Organic Solvents ] N o

chloride. Specific quantitative
data for various solvents are
not readily available in public

literature.

Octanol-Water Partition

o 6.2 (Computed)
Coefficient (Log P)

Chemical Properties of Technical Grade Dimethrin

The chemical properties of dimethrin dictate its reactivity, stability, and mode of action as an
insecticide.
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Property Description Source

Decomposes in the presence
of strong alkali. Detailed
Stability quantitative data on hydrolysis
rates at different pH values
and photolysis are not readily

available in public literature.

As an ester, dimethrin is
susceptible to hydrolysis,
Reactivity particularly under alkaline
conditions, which cleaves the
ester bond and results in the

loss of its insecticidal activity.

Like other pyrethroids,

dimethrin is a sodium channel
Mode of Action modulator in the nervous

system of insects, leading to

paralysis and death.

Experimental Protocols

The determination of the physical and chemical properties of technical grade pesticides like
dimethrin is governed by internationally recognized guidelines to ensure data consistency and
reliability. The primary sources for these standardized methods are the Organisation for
Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals and
the Collaborative International Pesticides Analytical Council (CIPAC) Handbooks.

Workflow for Physical and Chemical Property Determination

Click to download full resolution via product page
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Caption: General experimental workflow for determining the physical and chemical properties

of technical grade dimethrin, referencing OECD and CIPAC guidelines.

Key Experimental Methodologies:

Density: The density of liquid technical grade dimethrin is determined using the oscillating
U-tube method as described in OECD Guideline 109 or the pycnometer method outlined in
CIPAC Method MT 3.

Boiling Point: The boiling point is determined according to OECD Guideline 103, which
describes methods for determining the boiling point/boiling range of chemical substances.

Vapor Pressure: The vapor pressure is measured following the protocols in OECD Guideline
104, which includes methods like the vapor pressure balance, gas saturation, and effusion
methods.

Water Solubility: The solubility in water is determined using the column elution method or the
flask method as detailed in OECD Guideline 105 and CIPAC Method MT 157.

Solubility in Organic Solvents: While specific data for dimethrin is limited, the general
procedure involves preparing saturated solutions of the technical grade material in various
solvents at a constant temperature, followed by quantitative analysis of the dissolved
substance, typically by gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Octanol-Water Partition Coefficient (Log P): This is a key parameter for predicting the
environmental distribution of a substance. It is determined using the shake-flask method or
HPLC method as described in OECD Guidelines 107 and 117, respectively.

Hydrolysis as a Function of pH: The stability of dimethrin in aqueous solutions at different
pH values (typically pH 4, 7, and 9) is assessed according to OECD Guideline 111. This
study determines the hydrolysis rate and half-life of the substance under abiotic conditions.

Phototransformation in Water: The potential for degradation of dimethrin by sunlight in water
is evaluated following OECD Guideline 316. This involves exposing an aqueous solution of
the compound to artificial light that simulates natural sunlight and monitoring its
concentration over time.
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Synthesis of Technical Grade Dimethrin

The commercial production of dimethrin involves the esterification of 2,2-dimethyl-3-(2-
methylprop-1-enyl)cyclopropanecarboxylic acid with 2,4-dimethylbenzyl alcohol.

2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid

2,4-dimethylbenzyl alcohol

Click to download full resolution via product page

Technical Grade Dimethrin

Esterification

Caption: Simplified reaction scheme for the synthesis of technical grade dimethrin.

This reaction is typically carried out in the presence of an acid catalyst or a coupling agent in
an organic solvent. The resulting crude product is then purified to obtain the technical grade
active ingredient.

Conclusion

This technical guide provides a summary of the available physical and chemical properties of
technical grade dimethrin. While key data points have been presented, it is important to note
that for this older and now largely obsolete pesticide, some specific experimental data,
particularly for solubility in various organic solvents and detailed stability studies, are not readily
available in the public domain. The provided information, in conjunction with the cited
standardized experimental protocols, offers a solid foundation for researchers and scientists
working with this compound. Further research to determine the missing quantitative values
would be beneficial for a more complete understanding of the environmental and toxicological
profile of dimethrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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